Cas no 14573-22-9 (2-(2,6-dimethylphenoxy)ethylmethylamine)
14573-22-9 structure
Product Name:2-(2,6-dimethylphenoxy)ethylmethylamine
CAS No:14573-22-9
MF:C11H17NO
MW:179.258783102036
CID:1078054
PubChem ID:541687
Update Time:2025-04-20
2-(2,6-dimethylphenoxy)ethylmethylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-Dimethylphenoxy)-N-methylethanamine
- N-[2-(2,6-Dimethylphenoxy)ethyl]-N-methylamine
- 2-(2,6-dimethylphenoxy)-N-methylethanamine(SALTDATA: HCl)
- 2,6-DIMETHYL-PYRIDIN-4-YLAMINE
- CHEMBRDG-BB 9070842
- UKRORGSYN-BB BBV-208193
- 2-(2,6-dimethylphenoxy)-N-methylethanamine 1HCl
- Ethylamine, N-methyl-2-(2,6-xylyloxy)-
- DTXSID40337302
- AKOS005296765
- Ethanamine, 2-(2,6-dimethylphenoxy)-N-methyl-
- [2-(2,6-dimethylphenoxy)ethyl](methyl)amine
- KFWKGYLRGRMIES-UHFFFAOYSA-N
- 14573-22-9
- SCHEMBL5591551
- N-[2-(2,6-Dimethylphenoxy)ethyl]-N-methylamine #
- 2-(2,6-dimethylphenoxy)ethylmethylamine
-
- MDL： MFCD08753014
- Inchi： 1S/C11H17NO/c1-9-5-4-6-10(2)11(9)13-8-7-12-3/h4-6,12H,7-8H2,1-3H3
- InChI Key： KFWKGYLRGRMIES-UHFFFAOYSA-N
- SMILES： O(CCNC)C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 179.13100
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 268.0±28.0 °C at 760 mmHg
- Flash Point: 108.5±13.5 °C
- PSA: 21.26000
- LogP: 2.29250
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(2,6-dimethylphenoxy)ethylmethylamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(2,6-dimethylphenoxy)ethylmethylamine Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(2,6-dimethylphenoxy)ethylmethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D471615-50mg |
[2-(2,6-dimethylphenoxy)ethyl]methylamine |
14573-22-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D471615-100mg |
[2-(2,6-dimethylphenoxy)ethyl]methylamine |
14573-22-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D471615-500mg |
[2-(2,6-dimethylphenoxy)ethyl]methylamine |
14573-22-9 | 500mg |
$ 115.00 | 2022-06-05 | ||
| Crysdot LLC | CD12141022-5g |
2-(2,6-Dimethylphenoxy)-N-methylethanamine |
14573-22-9 | 95+% | 5g |
$704 | 2024-07-23 |
2-(2,6-dimethylphenoxy)ethylmethylamine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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